Cas no 1564462-93-6 (3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 1564462-93-6
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 5998190
• PubChem ID: 104053470
• Update Time: 2025-06-03

3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo3.2.1octan-3-ol
• 3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1083309
• 1564462-93-6

• Inchi： 1S/C10H15N3OS/c11-9-12-5-8(15-9)10(14)3-6-1-2-7(4-10)13-6/h5-7,13-14H,1-4H2,(H2,11,12)
• InChI Key： SBUBKTQMGFKERW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1(CC2CCC(C1)N2)O

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.4Ų

Additional information on 3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo3.2.1octan-3-ol

3-(2-Amino-1,3-thiazol-5-yl)-8-Azabicyclo[3.2.1]octan-3-Ol: A Comprehensive Overview

The compound with CAS No. 1564462-93-6, known as 3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo[3.2.1]octan-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

Thiazole rings are a common motif in medicinal chemistry due to their ability to participate in hydrogen bonding and their role as bioisosteres. In this compound, the thiazole ring is substituted at the 5-position with an amino group, which enhances its ability to interact with biological targets such as enzymes and receptors. The bicyclo[3.2.1]octane framework further adds rigidity and stability to the molecule, making it an attractive candidate for drug design.

Recent studies have highlighted the importance of azabicyclic structures in modulating the pharmacokinetic properties of drugs. The presence of an azabicyclo[3.2.1]octane system in this compound suggests potential improvements in bioavailability and metabolic stability compared to its non-cyclic counterparts. Researchers have also explored the synthesis of similar compounds using novel methodologies, such as microwave-assisted synthesis and catalytic asymmetric synthesis, which have significantly streamlined the production process.

The hydroxyl group at the 3-position of the bicyclic system plays a critical role in determining the compound's reactivity and selectivity. This functional group allows for further chemical modifications, such as esterification or glycosylation, enabling the creation of derivatives with enhanced therapeutic profiles. For instance, recent research has demonstrated that glycosylated derivatives of this compound exhibit improved solubility and reduced toxicity in preclinical models.

In terms of biological activity, this compound has shown promise as a lead molecule for anti-inflammatory and anti-cancer drug development. Preclinical studies have revealed that it possesses potent inhibitory activity against key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to induce apoptosis in cancer cells has been validated through in vitro assays, suggesting its potential as a chemotherapeutic agent.

One of the most exciting developments in this area is the use of computational chemistry tools to predict and optimize the properties of this compound. Advanced molecular modeling techniques, such as molecular docking and QSAR analysis, have provided valuable insights into its binding modes and pharmacophoric features. These studies have guided researchers toward designing more potent and selective analogs with improved therapeutic indices.

The synthesis of 3-(2-amino-1,3-thiazol-5-yl)-8-azabicyclo[3.2.1]octan-3-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring via condensation reactions and the construction of the bicyclic system through ring-closing metathesis or other cyclization strategies. The optimization of these steps has significantly improved yield and purity, making large-scale production feasible.

In conclusion, CAS No. 1564462-93-6, or 3-(2-amino-1,3-thiazol-5-yl)-8-Azabicyclo[3.2.1]octan-Ol, represents a cutting-edge advancement in medicinal chemistry with vast potential for therapeutic applications. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a promising candidate for future drug development efforts.